Cas no 10049-21-5 (Sodium phosphate monobasic monohydrate)

• Product Name: Sodium phosphate monobasic monohydrate
• CAS No: 10049-21-5
• MF: H₄NaO₅P
• MW: 137.992292404175
• MDL: MFCD00149208
• CID: 48350
• Update Time: 2026-05-14

Sodium phosphate monobasic monohydrate Chemical and Physical Properties

Names and Identifiers

• PHOSPHATE BUFFER
• BOD PHOSPHATE BUFFER SOLUTION A
• BUFFER COLOUR CODED SOLUTION PH 7 (PHOSPHATE) YELLOW
• BUFFER COLOUR CODED CONCENTRATED SOLUTION PH 7 (PHOSPHATE) YELLOW
• BUFFER CONCENTRATE, PH 7 (PHOSPHATE)
• BUFFER FOR BOD
• BUFFER MDB 9.50
• BUFFER PH 7.0 (PHOSPHATE)
• BUFFER, PHOSPHATE
• monosodium phosphate monohydrate
• Sodium phosphate monobasic monohydrate
• Sodium dihydrogen phosphate monohydrate
• Sodiumphosphate-monobasicmonohydrate
• Puratronic
• SodiuM Dihydrogen Phosphate Monohydrate, Puratronic (Metals Basis)
• SodiuM phosphate
• sodium,dihydrogen phosphate,hydrate
• sodium phosphate monohydrate
• Phosphoric acid monosodium salt,monohydrate
• sodium phosphate, monobasic monohydrate
• sodium phosphate,monobasic monohydrate
• Phosphoric acid, monosodium salt, monohydrate
• Sodium Phosphate Monobasic hydrate
• 593YOG76RN
• sodium dihydrogen phosphate hydrate
• sodium dihydrogenphosphate monohydrate
• Sodium phosphate, monobasic monohydrate, 98+%, ACS reagent
• Sodium phosphate, monobasic monohydrate, 98%, extra pure
• Sodium phosphate, monobasic monohydrate, 99+%, for analysis
• Sodiu

• MDL： MFCD00149208
• Inchi： 1S/Na.H3O4P.H2O/c;1-5(2,3)4;/h;(H3,1,2,3,4);1H2/q+1;;/p-1
• InChI Key： BBMHARZCALWXSL-UHFFFAOYSA-M
• SMILES： P(=O)(O[H])(O[H])[O-].[Na+].O([H])[H]

Computed Properties

• Exact Mass: 137.96900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 81.6

Experimental Properties

• Color/Form: White powder
• Density: 2,04 g/cm3
• Melting Point: 100 ºC
• PH: 4.1-4.5 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 1 M, clear, colorless
• Water Partition Coefficient: Soluble in water; insoluble in ethanol, ether and chloroform.
• PSA: 99.63000
• LogP: -0.55470
• Solubility: Soluble in water.
• Merck: 14,8660
• Sensitiveness: Hygroscopic

Sodium phosphate monobasic monohydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：3
• RTECS：WA1900000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36
• Safety Term：S26;S39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents